Cas no 2097968-22-2 (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide)

• Product Name: 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide
• CAS No: 2097968-22-2
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5724122
• PubChem ID: 121214433
• Update Time: 2025-06-28

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide
• starbld0027276
• 2097968-22-2
• 2-(cyclopropylmethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole-3-carboximidamide
• F2198-6516
• AKOS026724962
• 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

• Inchi： 1S/C11H16N4O/c12-11(13)10-8-6-16-4-3-9(8)14-15(10)5-7-1-2-7/h7H,1-6H2,(H3,12,13)
• InChI Key： BPTVAPUBCCCMIS-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=C(C(=N)N)N(CC1CC1)N=2

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.9Ų

Additional information on 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide

Introduction to 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2097968-22-2)

The compound 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide, identified by its CAS number 2097968-22-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrazole and tetrahydropyranopyrazole classes, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

Structurally, the compound features a fused pyrazole ring embedded within a tetrahydropyranopyrazole scaffold, further functionalized with a cyclopropylmethyl group and a carboximidamide moiety. The presence of these specific substituents imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery. The cyclopropylmethyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the carboximidamide moiety often serves as a key pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds that exhibit potent pharmacological effects. The tetrahydropyrano[4,3-c]pyrazole core has been extensively studied for its potential in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary studies suggest that this compound may interact with multiple biological targets, making it a versatile scaffold for drug design.

One of the most compelling aspects of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide is its potential role in modulating enzyme activity. Enzymes are critical targets in many therapeutic areas, and the ability to inhibit or activate specific enzymes can lead to significant therapeutic benefits. The unique structural features of this compound may allow it to bind to enzyme active sites with high specificity, thereby modulating their activity.

Furthermore, the carboximidamide functional group is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited to enhance drug binding affinity. This property makes it particularly interesting for designing compounds that require precise interactions with biological targets. The combination of these features suggests that this compound could be a valuable tool for developing new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding modes and optimize the structure of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide for improved efficacy. These computational studies have already provided valuable insights into how this compound interacts with biological targets and how its structure can be modified to enhance its pharmacological properties.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such intricate molecules efficiently. The use of transition metal-catalyzed reactions and novel ligand systems has enabled chemists to access previously inaccessible scaffolds. This progress has opened up new avenues for drug discovery and has made compounds like 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide more accessible for further investigation.

In conclusion, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2097968-22-2) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing new drugs targeting various diseases. As research in this area continues to advance, 2-(Cyclopropylmethyl)-2-hydroxytetrahydropyranopyrrole derivatives will likely play an increasingly important role in the development of novel therapeutics.